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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103

An In-depth Guide for Researchers and Drug Development Professionals

Edetol, known chemically as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine, is a
polyfunctional amine derivative.[1] It is also recognized by other names such as Quadrol and
Tetrahydroxypropyl ethylenediamine.[2][3][4] This document provides a comprehensive
technical overview of Edetol, focusing on its synthesis, properties, and applications relevant to
the scientific and drug development communities.

Physicochemical Properties

Edetol is a colorless to pale yellow viscous liquid that is miscible with water and organic
solvents like ethanol and methanol.[1] Its key properties are summarized in the table below.

Property Value Reference
CAS Number 102-60-3 [11[2]
Molecular Formula C14H32N204 [1][2]
Molecular Weight 292.41 g/mol [11[2]
Boiling Point 190 °C @ 1.0 mmHg [1]

Density 1.013 g/mL at 25 °C

Refractive Index n20/D 1.4812
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Synthesis of Edetol

The synthesis of Edetol can be achieved through the reaction of ethylenediamine with 2-
propanol in the presence of a catalyst.[1] While specific industrial synthesis protocols are
proprietary, a general laboratory-scale synthesis can be described.

Experimental Protocol: Synthesis of Edetol

Objective: To synthesize N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine (Edetol) from
ethylenediamine and propylene oxide.

Materials:

Ethylenediamine

» Propylene oxide

» Methanol (as solvent)

e Water

o Catalyst (e.g., a basic catalyst)

¢ Round-bottom flask

o Reflux condenser

e Stirring apparatus

e Heating mantle

« Distillation apparatus for purification

Procedure:

¢ In a round-bottom flask, dissolve ethylenediamine in methanol.

o Slowly add propylene oxide to the solution while stirring continuously. The reaction is
exothermic, and the temperature should be controlled.
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e Add the catalyst to the reaction mixture.

o Heat the mixture to reflux and maintain for several hours to ensure the completion of the
reaction.

 After the reaction is complete, cool the mixture to room temperature.

e The crude product can be purified by vacuum distillation to remove the solvent and any
unreacted starting materials.

o Characterize the final product using technigues such as NMR and IR spectroscopy to
confirm its structure and purity.

Applications in Research and Development

Edetol's unique structure, with four hydroxyl groups and two tertiary amino groups, makes it a
versatile molecule with a range of applications.[5]

1. Chelating Agent: The hydroxyl groups in Edetol allow it to chelate metal ions, which can
influence various enzymatic activities and cellular processes.[1] This property is utilized in
cosmetics and other formulations to sequester metal ions.[6]

2. Cross-linking Agent: Edetol serves as a cross-linking agent in the synthesis of polymers,
particularly polyurethanes.[1] It is used to create biocompatible hydrogels that can mimic the
extracellular matrix, providing a supportive environment for cell growth, including neural cells.

[7]

3. Biomedical Applications: Edetol is a monomer used in the synthesis of shape memory
polyurethane (SMPU) foams for various biomedical applications.[5][7] These applications
include:

Actuators for treating ischemic stroke.[7]

Thrombus removal devices activated by laser light.[7]

Self-deployable neuronal electrodes.[7]

Vascular stents and sutures in microsurgery.[7]
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4. Other Industrial Uses: Edetol also finds application as a catalyst in the production of
urethane foams, a curing agent for epoxy resins, a viscosity modifier, and in the manufacture of
surfactants and plasticizers.[1][3][5]

Biological Activity and Signaling Pathways

While Edetol itself is not a drug with a specific signaling pathway, its role as a building block for
biomaterials and its chelating properties have biological implications.

Chelation and Its Biological Impact: The ability of Edetol to bind metal ions can indirectly affect
biological pathways where these ions act as cofactors for enzymes. This can modulate cellular
processes that are dependent on metal ion concentrations.

Below is a conceptual workflow illustrating the application of Edetol in creating biomaterials for
cell studies.
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Workflow for Edetol-based hydrogel synthesis and application.
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As depicted, Edetol is a key component in the synthesis of hydrogel scaffolds, which are then
used in cell culture experiments to study cell growth and other biological phenomena.

Conclusion

Edetol is a versatile chemical compound with significant applications in material science and
biomedical engineering. Its properties as a chelating and cross-linking agent enable its use in a
variety of industrial and research settings. For drug development professionals, Edetol's
primary relevance lies in its role as a monomer for creating advanced biomaterials for drug
delivery systems and tissue engineering scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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